1-(2,5-Dimethylphenyl)-3-(1-(4-(2-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-[1-[4-(2-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]thiourea
• InChI: InChI=1S/C26H31FN4S2/c1-18-10-11-19(2)22(17-18)29-26(32)28-20(3)25(24-9-6-16-33-24)31-14-12-30(13-15-31)23-8-5-4-7-21(23)27/h4-11,16-17,20,25H,12-15H2,1-3H3,(H2,28,29,32)
• InChI Key: DBKTWQBLMJHZQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)NC(C)C(C2=CC=CS2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C26H31FN4S2
• Molecular Weight: 482.7 g/mol

Description

1-(2,5-Dimethylphenyl)-3-(1-(4-(2-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)thiourea is a useful research compound. Its molecular formula is C26H31FN4S2 and its molecular weight is 482.68. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• A study by Mishra and Chundawat (2019) on compounds including 1-(benzo[b]thiophen-4-yl)-4-(2-(oxo, hydroxy, and fluoro)-2-phenylethyl) piperazine derivatives highlighted potent antimicrobial activity against certain bacterial strains like P. aeruginosa and C. albicans (Mishra & Chundawat, 2019).

Crystal Engineering Applications

• Paisner, Zakharov, and Doxsee (2010) discussed the crystallographic characterization of bis-thiourea derivatives, which are structurally related to the compound . These derivatives show conserved intramolecular hydrogen bonding patterns, providing insights into molecular structures and interactions (Paisner, Zakharov, & Doxsee, 2010).

Potential in Antidepressant Development

• A study by Orus et al. (2002) on benzo[b]thiophene derivatives, which are structurally similar, highlighted their potential in developing dual antidepressant drugs. These compounds showed significant in vitro activity for serotonin receptors and serotonin reuptake inhibition (Orus et al., 2002).

Antitumor Activity

• Jingchao Xin et al. (2018) synthesized 1-phenyl-4-substituted phthalazine derivatives, related structurally, and evaluated them for antiproliferative activity, showing potential as antitumor drugs (Jingchao Xin et al., 2018).

Applications in Biofilm Inhibition

• Mekky and Sanad (2020) discussed the synthesis of novel compounds with piperazine linkers, showing efficacy as bacterial biofilm and MurB inhibitors, relevant to the compound due to its piperazine component (Mekky & Sanad, 2020).